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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B1152361 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

1-Deacetylnimbolinin B is a nimbolinin-type limonoid isolated from the fruits of Melia

toosendan. Limonoids as a class of compounds are recognized for their wide range of

biological activities, including insecticidal, antifungal, and cytotoxic properties.[1] Due to the

cytotoxic potential of related limonoids and extracts from Melia toosendan, 1-
Deacetylnimbolinin B should be handled and disposed of with caution as a potentially

hazardous substance.[1][2][3] Proper disposal is crucial to ensure personnel safety and

environmental protection.

Hazard Assessment and Waste Classification
Given the cytotoxic and antitumor activities associated with limonoids from the Melia genus, it

is prudent to treat 1-Deacetylnimbolinin B as a cytotoxic chemical waste.[1][2][3] Waste

containing this compound should be segregated from regular laboratory trash and non-

hazardous chemical waste. It should be classified as hazardous chemical waste, and more

specifically, as cytotoxic waste where local regulations have this sub-classification.

Quantitative Data for 1-Deacetylnimbolinin B
For safe handling and accurate record-keeping, the following properties of 1-
Deacetylnimbolinin B are important:
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Property Value

Molecular Formula C₃₃H₄₄O₉

Molecular Weight 584.70 g/mol

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Physical Appearance Powder

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of 1-
Deacetylnimbolinin B and materials contaminated with it.

Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure

appropriate PPE is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Collect any solid 1-Deacetylnimbolinin B, contaminated personal protective

equipment (e.g., gloves, weighing paper), and labware (e.g., pipette tips, vials) in a

dedicated, clearly labeled hazardous waste container. This container should be puncture-

resistant and have a secure lid.

Liquid Waste: Solutions containing 1-Deacetylnimbolinin B should be collected in a

separate, leak-proof, and clearly labeled hazardous waste container. Do not dispose of

solutions down the drain.

Sharps: Any sharps (e.g., needles, contaminated glassware) must be placed in a

designated sharps container that is also labeled as containing cytotoxic waste.

Waste Container Labeling: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste" and "Cytotoxic Waste".

The full chemical name: "1-Deacetylnimbolinin B".
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The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated.

Do not allow waste to accumulate in the laboratory. Arrange for regular pickups by your

institution's environmental health and safety (EHS) department.

Final Disposal:

The final disposal of cytotoxic waste is typically through high-temperature incineration.[4]

[5] This should be managed by your institution's EHS department or a licensed hazardous

waste disposal contractor.

Never dispose of 1-Deacetylnimbolinin B in regular trash, down the drain, or through any

other non-hazardous waste stream.

Experimental Workflow for Disposal
The logical flow for the proper disposal of 1-Deacetylnimbolinin B is depicted in the following

diagram.
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Caption: Workflow for the safe disposal of 1-Deacetylnimbolinin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

